Cas no 894546-50-0 (7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one)

• Product Name: 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one
• CAS No: 894546-50-0
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 5423878
• Update Time: 2025-10-30

7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one Chemical and Physical Properties

Names and Identifiers

• Benzo[b][1,8]naphthyridin-5(10H)-one, 7-ethoxy-10-[(2-methylphenyl)methyl]-
• 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one

• Inchi： 1S/C22H20N2O2/c1-3-26-17-10-11-20-19(13-17)21(25)18-9-6-12-23-22(18)24(20)14-16-8-5-4-7-15(16)2/h4-13H,3,14H2,1-2H3
• InChI Key： WDLAIUHKWZSQND-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C)C2C(=CC=CN=2)C(=O)C2=CC(OCC)=CC=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one

Comprehensive Overview of 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one (CAS No. 894546-50-0)

The compound 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one (CAS No. 894546-50-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzob1,8-naphthyridin-5-one core with an ethoxy and a 2-methylphenylmethyl substituent, making it a subject of interest in pharmaceutical and material science research. This compound's molecular architecture suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in metabolic pathways.

In recent years, the demand for novel heterocyclic compounds like 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one has surged due to their versatility in medicinal chemistry. Researchers are exploring its potential as a scaffold for developing small-molecule inhibitors or fluorescent probes, aligning with trends in precision medicine and bioimaging. The compound’s CAS No. 894546-50-0 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the benzob1,8-naphthyridin-5-one backbone offers opportunities for modular functionalization. The ethoxy group at the 7-position and the 2-methylphenylmethyl moiety at the 10-position provide handles for further derivatization, enabling tailored physicochemical properties. Such flexibility is critical in optimizing drug-likeness parameters, including solubility, bioavailability, and metabolic stability—key concerns in modern pharmacokinetic optimization.

The compound’s potential extends beyond therapeutics. Its conjugated π-system and rigid structure make it a candidate for organic electronics, such as OLEDs or photovoltaic materials. With the rise of green chemistry, researchers are also investigating eco-friendly synthesis routes for CAS No. 894546-50-0, minimizing hazardous byproducts and energy consumption. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of 7-ethoxy-10-(2-methylphenyl)methyl-5H,10H-benzob1,8-naphthyridin-5-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, essential for reproducible research. The compound’s HPLC chromatograms and spectral data are often shared in open-access repositories, fostering collaboration in the scientific community.

In conclusion, CAS No. 894546-50-0 represents a promising avenue for interdisciplinary research. Its dual utility in life sciences and material engineering underscores the convergence of chemistry and technology. As interest in tailored molecular designs grows, this compound will likely remain a focal point for innovation, addressing challenges in healthcare and sustainable technology.